ETHYL 2-{[(2,4-DICHLOROANILINO)CARBONYL]AMINO}ACETATE

• IUPAC Name: ethyl 2-[(2,4-dichlorophenyl)carbamoylamino]acetate
• InChI: InChI=1S/C11H12Cl2N2O3/c1-2-18-10(16)6-14-11(17)15-9-4-3-7(12)5-8(9)13/h3-5H,2,6H2,1H3,(H2,14,15,17)
• InChI Key: MSYKIKYZOVPODL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)NC1=C(C=C(C=C1)Cl)Cl
• Molecular Formula: C11H12Cl2N2O3
• Molecular Weight: 291.13 g/mol

Description

Ethyl N-{[(2,4-dichlorophenyl)amino]carbonyl}glycinate is an organic compound that belongs to the class of carbamates It is characterized by the presence of an ethyl ester group, a glycine moiety, and a 2,4-dichlorophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ETHYL 2-{[(2,4-DICHLOROANILINO)CARBONYL]AMINO}ACETATE typically involves the reaction of ethyl glycinate with 2,4-dichlorophenyl isocyanate. The reaction is carried out under controlled conditions, often in the presence of a solvent such as dichloromethane or tetrahydrofuran. The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of automated reactors and continuous flow systems to ensure consistent product quality and yield. The process may also include purification steps such as recrystallization or chromatography to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

Ethyl N-{[(2,4-dichlorophenyl)amino]carbonyl}glycinate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in nucleophilic substitution reactions, where the ethyl ester group or the 2,4-dichlorophenyl group can be replaced by other substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic reagents such as amines, alcohols, and thiols can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

Ethyl N-{[(2,4-dichlorophenyl)amino]carbonyl}glycinate has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: The compound is used in the development of agrochemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of ETHYL 2-{[(2,4-DICHLOROANILINO)CARBONYL]AMINO}ACETATE involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, receptors, or signaling pathways. Detailed studies are required to elucidate the exact molecular mechanisms and identify the key targets involved.

Comparison with Similar Compounds

Ethyl N-{[(2,4-dichlorophenyl)amino]carbonyl}glycinate can be compared with other similar compounds, such as:

• Ethyl N-{[(2,4-dichlorophenyl)amino]carbonyl}alaninate
• Ethyl N-{[(2,4-dichlorophenyl)amino]carbonyl}valinate
• Ethyl N-{[(2,4-dichlorophenyl)amino]carbonyl}leucinate

These compounds share similar structural features but differ in the amino acid moiety. The uniqueness of ETHYL 2-{[(2,4-DICHLOROANILINO)CARBONYL]AMINO}ACETATE lies in its specific glycine moiety, which may confer distinct chemical and biological properties.